Cas no 31316-80-0 (Butanedioic acid, (4-oxo-2-thioxo-3-thiazolidinyl)-)

• Product Name: Butanedioic acid, (4-oxo-2-thioxo-3-thiazolidinyl)-
• CAS No: 31316-80-0
• MF: C₇H₇NO₅S₂
• MW: 249.264179468155
• CID: 293010
• PubChem ID: 4369835
• Update Time: 2025-09-22

Butanedioic acid, (4-oxo-2-thioxo-3-thiazolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (4-oxo-2-thioxo-3-thiazolidinyl)-
• 2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)butanedioic acid
• Oprea1_636113
• 31316-80-0
• 2-(4-Oxo-2-thioxothiazolidin-3-yl)succinic acid
• DTXSID40402488
• SCHEMBL7249823
• NSC822326
• AKOS016039327
• 2-(4-Oxo-2-thioxo-3-thiazolidinyl)butanedioic acid
• NSC-822326
• Oprea1_656478
• CS-0364664
• AKOS000271002
• 2-(4-Oxo-2-thioxothiazolidin-3-yl)succinicacid
• HMS1765G18
• 2-(4-oxo-2-thioxo-thiazolidin-3-yl)-succinic acid
• 2-(4-oxo-2-thioxo-1,3-thiazolidin-3-yl)butanedioic acid
• STL356814

• Inchi： 1S/C7H7NO5S2/c9-4-2-15-7(14)8(4)3(6(12)13)1-5(10)11/h3H,1-2H2,(H,10,11)(H,12,13)
• InChI Key： OSBIFROMLRRLRF-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1)=O)C(C(=O)O)CC(=O)O)=S

Computed Properties

• Exact Mass: 248.97661
• Monoisotopic Mass: 248.97656467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 152Ų

Experimental Properties

• PSA: 94.91